(1s)-1-(2-Methoxyphenyl)but-3-en-1-amine
Description
(1S)-1-(2-Methoxyphenyl)but-3-en-1-amine is a chiral primary amine featuring a 2-methoxyphenyl group attached to a but-3-en-1-amine backbone. The ortho-methoxy substituent on the aromatic ring introduces steric and electronic effects that differentiate it from para-substituted analogs. Its unsaturated butenyl chain may enhance conformational flexibility, influencing interactions with biological targets or synthetic intermediates.
Properties
Molecular Formula |
C11H15NO |
|---|---|
Molecular Weight |
177.24 g/mol |
IUPAC Name |
(1S)-1-(2-methoxyphenyl)but-3-en-1-amine |
InChI |
InChI=1S/C11H15NO/c1-3-6-10(12)9-7-4-5-8-11(9)13-2/h3-5,7-8,10H,1,6,12H2,2H3/t10-/m0/s1 |
InChI Key |
CEHVEGDZQMYMFF-JTQLQIEISA-N |
Isomeric SMILES |
COC1=CC=CC=C1[C@H](CC=C)N |
Canonical SMILES |
COC1=CC=CC=C1C(CC=C)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs with Varying Substituent Positions
- (S)-1-(4-Methoxyphenyl)but-3-en-1-amine: This para-methoxy isomer () shares the same backbone but positions the methoxy group at the para position. Electronic differences (para: stronger electron-donating effect) may alter reactivity in synthesis or metabolic stability .
- (1S)-1-(4-Methylphenyl)but-3-en-1-amine: Replacing methoxy with a methyl group () removes the electron-donating oxygen, reducing polarity and possibly bioavailability. Methyl groups are less sterically demanding than methoxy, which might favor hydrophobic interactions in non-polar environments .
Piperazine-Containing Derivatives
Compounds like HBK14–HBK19 () incorporate a 4-(2-methoxyphenyl)piperazine moiety linked to phenoxyalkyl chains. These derivatives exhibit enhanced rigidity and basicity due to the piperazine ring, which is absent in the target compound. Such structural features are critical for 5-HT1A receptor affinity, as seen in related arylpiperazine inhibitors ().
Halogenated and Multi-Substituted Analogs
1-(5-Bromo-2-methoxyphenyl)-2-(3-methoxyphenyl)ethan-1-amine ():
This brominated analog introduces a second methoxyphenyl group, increasing molecular weight and hydrophobicity. Bromine’s electron-withdrawing effect may reduce metabolic degradation compared to the target compound’s purely electron-donating substituents.- (E)-N-methyl-4-(3-methoxyphenyl)-3-buten-1-amine (): The addition of an N-methyl group and a trans double bond (E-configuration) alters stereoelectronic properties.
Imine and Borane Complexes
Compounds like (S)-1-(thiophen-2-yl)but-3-en-1-amine () replace the methoxyphenyl group with heterocycles (e.g., thiophene), altering electronic properties and binding motifs. Thiophene’s sulfur atom can engage in π-π stacking or coordinate to metals, diverging from the target’s oxygen-mediated interactions.
Data Table: Key Structural and Functional Comparisons
Research Findings and Implications
- Synthetic Accessibility : The target compound’s synthesis likely parallels methods for (S)-1-(4-methoxyphenyl)but-3-en-1-amine (), involving asymmetric catalysis or chiral resolution. Piperazine derivatives () require additional steps for ring formation, increasing complexity.
- Biological Activity : Piperazine-containing analogs (e.g., HBK series) show promise in serotonin receptor binding, while the target compound’s primary amine and unsaturated chain may favor alternative pathways, such as MAO inhibition or neurotransmitter reuptake modulation.
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